Cas no 884312-21-4 (2-methylamino-2-deoxy-L-gluconic acid)

2-methylamino-2-deoxy-L-gluconic acid structure
884312-21-4 structure
Product name:2-methylamino-2-deoxy-L-gluconic acid
CAS No:884312-21-4
MF:C7H15NO6
MW:209.19710278511
CID:6805126
PubChem ID:53728760

2-methylamino-2-deoxy-L-gluconic acid Chemical and Physical Properties

Names and Identifiers

    • 884312-21-4
    • (2S,3S,4R,5S)-3,4,5,6-tetrahydroxy-2-(methylamino)hexanoic acid
    • 2-methylamino-2-deoxy-L-gluconic acid
    • Inchi: 1S/C7H15NO6/c1-8-4(7(13)14)6(12)5(11)3(10)2-9/h3-6,8-12H,2H2,1H3,(H,13,14)/t3-,4-,5-,6-/m0/s1
    • InChI Key: CMIVYQHYRQSIKJ-BXKVDMCESA-N
    • SMILES: O[C@@H]([C@@H](C(=O)O)NC)[C@H]([C@H](CO)O)O

Computed Properties

  • Exact Mass: 209.08993720g/mol
  • Monoisotopic Mass: 209.08993720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.4
  • Topological Polar Surface Area: 130Ų

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